Cas no 504-34-7 (2-aminoicosane-1,3,4-triol)

2-aminoicosane-1,3,4-triol structure
2-aminoicosane-1,3,4-triol structure
Product Name:2-aminoicosane-1,3,4-triol
CAS No:504-34-7
MF:C20H43NO3
MW:345.560326814651
CID:1567479
Update Time:2024-08-24

2-aminoicosane-1,3,4-triol Chemical and Physical Properties

Names and Identifiers

    • 2-aminoicosane-1,3,4-triol
    • 1,3,4-eicosanetriol, 2-amino-
    • LogP
    • Inchi: 1S/C20H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(23)20(24)18(21)17-22/h18-20,22-24H,2-17,21H2,1H3
    • InChI Key: UQAUXYMLKGFKBX-UHFFFAOYSA-N
    • SMILES: C(O)C(N)C(O)C(O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 345.32449

Experimental Properties

  • Density: 0.970±0.06 g/cm3(Predicted)
  • Boiling Point: 507.3±45.0 °C(Predicted)
  • PSA: 86.71
  • pka: 11.91±0.45(Predicted)

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